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Compound of Interest

Compound Name: 3-Chloro-2-fluorophenylacetic acid

Cat. No.: B1362240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the specific SDS for the most accurate and up-to-date information before

handling this chemical.

Introduction
3-Chloro-2-fluorophenylacetic acid is an organic compound that serves as an important

intermediate in organic synthesis, particularly in the development of pharmaceuticals and other

biologically active molecules.[1] Its chemical structure, containing both chlorine and fluorine

atoms on the phenyl ring, imparts unique reactivity that is valuable for medicinal chemistry and

drug discovery programs. This guide provides a summary of the available safety and handling

information for this compound.

Chemical and Physical Properties
Limited quantitative data for 3-Chloro-2-fluorophenylacetic acid is publicly available. The

following table summarizes its known properties.
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Property Value Reference

Chemical Name
2-(3-Chloro-2-

fluorophenyl)acetic acid
[2]

CAS Number 261762-96-3 [2]

Molecular Formula C₈H₆ClFO₂ [1][2]

Appearance
White to light yellow crystalline

solid
[1]

Solubility

Soluble in alcohols, ketones,

and ether solvents; slightly

soluble in water.

[1]

Hazard Identification and GHS Classification
While a specific GHS classification for 3-Chloro-2-fluorophenylacetic acid is not readily

available, based on information for structurally similar compounds, it should be handled as a

hazardous substance.[3][4][5] The primary hazards are expected to be:

Hazard Description

Acute Toxicity
The toxicological properties have not been fully

investigated. Handle with caution.

Skin Corrosion/Irritation Expected to cause skin irritation.[1][3]

Serious Eye Damage/Irritation Expected to cause serious eye irritation.[1][3]

Respiratory Irritation
May cause respiratory irritation upon inhalation

of dust.[1][3]

Signal Word: Warning

Hazard Statements (Presumed):

H315: Causes skin irritation.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.pschemicals.com/index.php?p=product&CAS_nr=261762-96-3&id=589270
https://www.pschemicals.com/index.php?p=product&CAS_nr=261762-96-3&id=589270
https://chembk.com/en/chem/3-CHLORO-2-FLUOROPHENYLACETIC%20ACID
https://www.pschemicals.com/index.php?p=product&CAS_nr=261762-96-3&id=589270
https://chembk.com/en/chem/3-CHLORO-2-FLUOROPHENYLACETIC%20ACID
https://chembk.com/en/chem/3-CHLORO-2-FLUOROPHENYLACETIC%20ACID
https://www.benchchem.com/product/b1362240?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-7-X2.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorophenylacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenylacetic-acid
https://chembk.com/en/chem/3-CHLORO-2-FLUOROPHENYLACETIC%20ACID
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-7-X2.pdf
https://chembk.com/en/chem/3-CHLORO-2-FLUOROPHENYLACETIC%20ACID
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-7-X2.pdf
https://chembk.com/en/chem/3-CHLORO-2-FLUOROPHENYLACETIC%20ACID
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-7-X2.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-7-X2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Safety and Handling Precautions
Adherence to strict safety protocols is crucial when working with 3-Chloro-2-
fluorophenylacetic acid. The following table outlines recommended precautions.

Precaution Type Recommended Action Reference

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood. Ensure easy access to

an eyewash station and safety

shower.

[3]

Personal Protective Equipment

(PPE)

- Eye/Face Protection: Wear

chemical safety goggles and a

face shield. - Skin Protection:

Wear a lab coat and

chemically resistant gloves

(e.g., nitrile). - Respiratory

Protection: Use a NIOSH-

approved respirator with an

appropriate cartridge if dust

inhalation is possible.

[1][3]

General Hygiene

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust. Wash hands thoroughly

after handling. Do not eat,

drink, or smoke in the

laboratory.

[3]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. If breathing has

stopped, give artificial

respiration.

[3][6]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.

[3][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

[3][6]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and give

them 2-4 cupfuls of water or

milk to drink. Never give

anything by mouth to an

unconscious person.

[3][6]

Fire and Explosion Hazard Data
Detailed flammability data for 3-Chloro-2-fluorophenylacetic acid is not available. However,

for related compounds, the fire hazard is generally low.
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Parameter Information Reference

Flammability Not expected to be flammable. [3]

Suitable Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

[3][6]

Hazardous Combustion

Products

Thermal decomposition may

produce carbon oxides,

hydrogen chloride, and

hydrogen fluoride.

[3]

Firefighting Procedures

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[3][6]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Step Action Reference

Personal Precautions

Evacuate the area. Wear

appropriate personal protective

equipment (PPE) as outlined in

Section 4. Avoid breathing

dust.

[3]

Environmental Precautions
Prevent the material from

entering drains or waterways.
[3]

Containment and Cleanup

Carefully sweep up the solid

material, avoiding dust

generation, and place it in a

suitable, labeled container for

disposal.

[3]
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Storage and Disposal
Proper storage and disposal are essential for safety and environmental protection.

Aspect Recommendation Reference

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated area. Keep

away from incompatible

materials such as strong

oxidizing agents and bases.

[3]

Disposal

Dispose of waste in

accordance with local, state,

and federal regulations. This

may involve incineration in a

licensed facility.

[3]

Experimental Protocols
Due to the limited public information, a specific, validated experimental protocol for the

synthesis or analysis of 3-Chloro-2-fluorophenylacetic acid cannot be provided. A general

synthetic route mentioned involves the fluorination and chlorination of acetophenone, though

specific conditions and reagents are not detailed.[1]

For analytical purposes, High-Performance Liquid Chromatography (HPLC) methods

developed for other fluorophenylacetic acid isomers could potentially be adapted. Such

methods often utilize a C18 column with a mobile phase of acetonitrile and water with a formic

or acetic acid modifier, and UV detection.

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling this

compound.
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General Handling Workflow for 3-Chloro-2-fluorophenylacetic Acid

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Work in Fume Hood

Don PPE (Goggles, Gloves, Lab Coat)

Weigh Compound

Ensure Spill Kit is Accessible

Dissolve in Appropriate Solvent

Perform Reaction

Decontaminate Glassware

Dispose of Waste in Labeled Container

Remove PPE

Wash Hands

Spill Occurs

Notify Supervisor

Personal Exposure

Administer First Aid

Click to download full resolution via product page

Caption: General laboratory workflow for handling 3-Chloro-2-fluorophenylacetic acid.
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Personal Protective Equipment (PPE) Logic

Required PPE

Potential Hazards

Safety Goggles & Face Shield Nitrile Gloves & Lab Coat Respirator (if dust is present)

Eye Irritation Skin Irritation Respiratory Irritation

Click to download full resolution via product page

Caption: Logic for selecting appropriate PPE based on potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Chloro-2-
fluorophenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362240#safety-and-handling-of-3-chloro-2-
fluorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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